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Compound of Interest

Compound Name: 2,6-Difluoro-3-methylaniline

Cat. No.: B1354943

Introduction

2,6-Difluoro-3-methylaniline is a fluorinated aromatic amine that serves as a key building
block in the synthesis of specialized agrochemicals. Its unique substitution pattern, featuring
two ortho-fluorine atoms and a methyl group, imparts specific physicochemical properties to the
resulting active ingredients, influencing their biological activity, metabolic stability, and
environmental fate. In agrochemical research, this intermediate is particularly valuable for the
development of novel fungicides and herbicides, contributing to the creation of crop protection
agents with enhanced efficacy and targeted modes of action.

Application in Fungicide Synthesis

A notable application of 2,6-Difluoro-3-methylaniline is in the synthesis of potent triazole
fungicides. One such example is the fungicide N-(1-(2,6-difluoro-3-methylphenyl)-2-(1,2,4-
triazol-1-yl)ethyl)picolinamide. This compound has demonstrated significant fungicidal activity
against a range of plant pathogens.

Synthetic Pathway

The synthesis of N-(1-(2,6-difluoro-3-methylphenyl)-2-(1,2,4-triazol-1-yl)ethyl)picolinamide from
2,6-Difluoro-3-methylaniline proceeds through a multi-step pathway. The general workflow
involves the formation of a key intermediate, an a-bromoacetophenone derivative, which is
then subjected to reduction, triazole substitution, and final amidation to yield the target

fungicide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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